Cas no 852375-89-4 (2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 852375-89-4
• MF: C₁₇H₁₄N₆OS₂
• MW: 382.462659358978
• CID: 5960722
• PubChem ID: 7118168
• Update Time: 2025-06-12

2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• N-(thiazol-2-yl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• Acetamide, 2-[[3-(4-methylphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-2-thiazolyl-
• 852375-89-4
• CCG-31852
• AKOS024595375
• AB00672060-01
• 2-{[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• F0676-0548
• 2-[[3-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C17H14N6OS2/c1-11-2-4-12(5-3-11)16-21-20-13-6-7-15(22-23(13)16)26-10-14(24)19-17-18-8-9-25-17/h2-9H,10H2,1H3,(H,18,19,24)
• InChI Key： KLRSXQZNHNHXSO-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=NN2C(C3=CC=C(C)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 382.06705144g/mol
• Monoisotopic Mass: 382.06705144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 7.33±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to Compound with CAS No. 852375-89-4 and Its Applications in Modern Chemical Biology

Compound with the CAS number 852375-89-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 2-{3-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide, represents a unique blend of structural complexity and biological potential. Its molecular architecture incorporates several key functional groups that make it a promising candidate for various therapeutic applications.

The presence of a bpyridazine core in the compound's structure is particularly noteworthy. Bpyridazines are heterocyclic compounds that have been extensively studied for their diverse biological activities. These molecules often exhibit potent interactions with biological targets, making them valuable scaffolds for drug discovery. In particular, the 1,2,4triazole moiety appended to the bpyridazine ring introduces additional pharmacophoric features that can enhance binding affinity and selectivity. This combination of heterocycles is well-documented to contribute to the compound's potential as a bioactive molecule.

The 4-methylphenyl group in the molecule adds another layer of complexity, influencing both the electronic properties and the spatial orientation of the compound. This aromatic ring is known to participate in π-stacking interactions, which can be crucial for optimizing drug-receptor binding. Moreover, the sulfanyl group at the 6-position of the bpyridazine ring introduces a polar moiety that can improve solubility and metabolic stability, key factors in drug development.

The N-terminal acetamide group and the thiazole ring at the other end of the molecule further contribute to the compound's multifaceted nature. Acetamides are common pharmacophores found in many bioactive compounds due to their ability to form hydrogen bonds with biological targets. The thiazole ring, on the other hand, is a well-known scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, and anti-inflammatory properties.

Recent advancements in chemical biology have highlighted the importance of structure-activity relationships (SAR) in designing novel bioactive molecules. The compound with CAS No. 852375-89-4 exemplifies this principle through its carefully designed molecular framework. By integrating multiple pharmacophoric groups into a single scaffold, researchers can fine-tune the biological activity of the molecule. This approach has been successfully applied in various drug discovery programs, leading to the identification of lead compounds with high potency and selectivity.

In vitro studies have demonstrated that this compound exhibits promising activity against several biological targets relevant to human health. For instance, preliminary data suggest that it may interfere with key enzymatic pathways involved in inflammation and cancer progression. These findings are particularly exciting given the growing interest in developing targeted therapies for these conditions.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that showcase the expertise of modern chemical methodologies. Key steps include cross-coupling reactions to establish connectivity between different functional groups and cyclization reactions to form the heterocyclic cores. The successful synthesis of such complex molecules underscores the progress made in synthetic chemistry over recent decades.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique structural features. For example, its ability to form stable complexes with metal ions makes it a candidate for developing novel catalysts or coordination polymers.

The development of new analytical techniques has also facilitated a deeper understanding of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and dynamics. These tools provide critical insights into how the molecule interacts with biological targets, aiding in rational drug design.

The regulatory landscape for new chemical entities like this one is increasingly sophisticated, ensuring that they meet stringent safety and efficacy standards before reaching clinical use. Regulatory agencies require comprehensive data on their chemical properties, pharmacokinetics, and toxicology before approving them for therapeutic use. This rigorous process ensures that only compounds with demonstrated benefits outweigh potential risks are brought to market.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets before conducting expensive wet-lab experiments. These predictions can guide synthetic efforts by identifying optimal modifications to enhance biological activity.

The global pharmaceutical industry continues to invest heavily in research and development (R&D) efforts aimed at discovering new bioactive molecules like this one. Collaborative initiatives between academia and industry are driving innovation by combining expertise from different disciplines. This collaborative approach has led to significant breakthroughs in understanding disease mechanisms and developing effective treatments.

Ethical considerations play a crucial role in modern drug discovery practices involving compounds such as this one. Researchers must adhere to strict guidelines regarding animal testing and human clinical trials while ensuring patient safety throughout these processes.